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Compound of Interest

Compound Name: Bakkenolide D

Cat. No.: B096290 Get Quote

Introduction

Bakkenolide D is a sesquiterpene lactone, a class of natural products known for a wide range

of biological activities.[1] It is classified as a terpene lactone and is recognized for its potential

anti-allergic and anti-inflammatory effects.[2][3][4] Specifically, Bakkenolide D has been shown

to inhibit histamine-induced trachea contraction in vitro, indicating anti-histamine properties.[2]

[3] Proper preparation and storage of Bakkenolide D solutions are critical for maintaining its

chemical integrity and ensuring the reproducibility of experimental results. This document

provides a detailed protocol for the preparation of stock solutions and guidelines for their

appropriate storage.

Physicochemical Properties of Bakkenolide D
A summary of the key physicochemical properties of Bakkenolide D is presented below. This

data is essential for accurate stock solution preparation and for understanding the compound's

behavior in experimental settings.
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Property Value Source

Molecular Formula C₂₁H₂₈O₆S [2][3][5]

Molecular Weight 408.51 g/mol [2][3]

Appearance Powder [2]

Purity ≥95% [5]

Solubility

DMSO, Acetone, Chloroform,

Dichloromethane, Ethyl

Acetate

[2]

Predicted Water Solubility 0.0024 g/L

Experimental Protocols
Required Materials and Equipment

Materials:

Bakkenolide D powder (CAS: 18456-03-6)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes or cryovials

Sterile pipette tips

Equipment:

Analytical balance (sensitive to 0.01 mg)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Laminar flow hood or biological safety cabinet

Calibrated micropipettes

Vortex mixer
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Ultrasonic bath (optional)

-80°C Freezer

Protocol for Preparing a 10 mM Bakkenolide D Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO. DMSO is a common solvent for nonpolar compounds like Bakkenolide D and is

suitable for most cell-based assays when diluted to a final concentration of <0.5%.

Calculation:

To prepare a 10 mM stock solution, the required mass of Bakkenolide D is calculated using its

molecular weight (MW = 408.51 g/mol ).

Mass (mg) = Volume (L) × Concentration (mol/L) × MW ( g/mol ) × 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.001 L × 0.01 mol/L × 408.51 g/mol × 1000 mg/g = 4.085 mg

Step-by-Step Procedure:

Safety First: Don appropriate PPE, including a lab coat, safety goggles, and chemical-

resistant gloves. Handle the Bakkenolide D powder in a chemical fume hood or a

designated area to avoid inhalation.[6]

Weighing: Carefully weigh out 4.09 mg of Bakkenolide D powder using an analytical

balance and place it into a sterile microcentrifuge tube or cryovial.

Solvent Addition: Add 1 mL of anhydrous, sterile-grade DMSO to the tube containing the

Bakkenolide D powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, briefly sonicate the solution in an ultrasonic bath to aid

dissolution. Visually inspect the solution to ensure no particulates are present.
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Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, light-protective

cryovials.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and preparation date. Immediately transfer the aliquots to a -80°C

freezer for long-term storage.

Protocol for Preparing Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution with an

appropriate cell culture medium or experimental buffer immediately before use.

Example: Preparing a 10 µM working solution:

Thaw a single aliquot of the 10 mM Bakkenolide D stock solution at room temperature.

Perform a serial dilution. For a 1:1000 dilution to get 10 µM:

Add 1 µL of the 10 mM stock solution to 999 µL of the desired cell culture medium or

buffer.

Vortex the working solution gently to ensure homogeneity.

Use the freshly prepared working solution in your experiment immediately. Do not store

diluted aqueous solutions for extended periods.

Storage and Stability
Proper storage is crucial to maintain the stability and biological activity of Bakkenolide D.

Bakkenolide compounds may degrade under extreme pH or temperature conditions.[4]
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Form
Storage
Temperature

Duration Notes

Powder (Solid) -20°C Up to 3 years [3]

2-8°C Up to 24 months
Keep vial tightly

sealed.[2]

Stock Solution (in

DMSO)
-80°C Up to 1 year [3][6]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is mandatory to preserve its

integrity.

Protect from Light: Store both powder and solutions in light-protected tubes or wrap tubes in

foil.

Incompatible Materials: Avoid contact with strong acids, alkalis, and strong oxidizing or

reducing agents.[6]

Chemical Stability: In solution, stability is influenced by time, temperature, and the specific

diluent used.[7] For optimal results, always prepare fresh working solutions from the frozen

stock on the day of the experiment.

Diagrams
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Workflow for Bakkenolide D Stock Solution Preparation

Preparation

Storage

1. Weigh 4.09 mg
Bakkenolide D Powder

2. Add 1 mL
Anhydrous DMSO

Transfer to sterile tube

3. Vortex / Sonicate
to Dissolve

Ensure tight seal

4. Aliquot into
Single-Use Volumes

Creates 10 mM Stock

5. Store Aliquots
at -80°C

Label clearly

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for preparing a Bakkenolide D stock

solution.
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Storage and Dilution Logic for Bakkenolide D

Storage Conditions

Bakkenolide D
(Solid Powder)

10 mM Stock Solution
(in DMSO)

Dissolve

Store at -20°C
(up to 3 years)

Working Solution
(e.g., 10 µM in Media)

Dilute (e.g., 1:1000)

Store at -80°C
(up to 1 year)

Final Application
(e.g., Cell-Based Assay)

Use Immediately

Click to download full resolution via product page

Caption: Logical flow from solid compound to final experimental use with recommended

storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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